Cas no 648917-54-8 (Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-)

Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]- structure
648917-54-8 structure
Product Name:Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-
CAS No:648917-54-8
MF:C16H12N4O4
MW:324.29088306427
CID:412519
PubChem ID:21883887
Update Time:2025-04-19

Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[3-methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]-
    • 2-[3-methyl-5-(2-nitrophenyl)-1,2,4-triazol-4-yl]benzoic acid
    • 648917-54-8
    • 2-[3-Methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl]benzoic acid
    • SCHEMBL4405110
    • 2-[3-methyl-5-(2-nitrophenyl)-[1,2,4]triazol-4-yl]benzoic acid
    • DTXSID30619402
    • 2-(3-Methyl-5-(2-nitrophenyl)-4H-1,2,4-triazol-4-yl)benzoic acid
    • VHDDUBSGKCWLRF-UHFFFAOYSA-N
    • Inchi: 1S/C16H12N4O4/c1-10-17-18-15(11-6-2-5-9-14(11)20(23)24)19(10)13-8-4-3-7-12(13)16(21)22/h2-9H,1H3,(H,21,22)
    • InChI Key: VHDDUBSGKCWLRF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1N1C(C)=NN=C1C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 324.08596
  • Monoisotopic Mass: 324.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 111.15
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